2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(3-chloro-2-methylphenyl)acetamide

• IUPAC Name: 2-[(3-butyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide
• InChI: InChI=1S/C25H25ClN4O2S/c1-3-4-13-30-24(32)23-22(18(14-27-23)17-9-6-5-7-10-17)29-25(30)33-15-21(31)28-20-12-8-11-19(26)16(20)2/h5-12,14,27H,3-4,13,15H2,1-2H3,(H,28,31)
• InChI Key: DTLAWPFARTULIZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C(=CN2)C3=CC=CC=C3)N=C1SCC(=O)NC4=C(C(=CC=C4)Cl)C
• Molecular Formula: C25H25ClN4O2S
• Molecular Weight: 481.0 g/mol

Description

2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(3-chloro-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C25H25ClN4O2S and its molecular weight is 481.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• General Synthetic Routes : Research into pyrimidine derivatives often includes the development of synthetic routes for novel compounds. For example, Brown and Waring (1977) described a general route to synthesize 2-(pyrimidin-2'-yl)acetic acids and esters, highlighting the versatility of pyrimidine chemistry in producing a range of compounds for further study Brown & Waring, 1977.

• Antimicrobial and Antitumor Activities : Several studies have focused on synthesizing pyrimidine derivatives to evaluate their antimicrobial and antitumor potentials. For instance, Hossan et al. (2012) synthesized pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents, demonstrating the broad application of pyrimidine chemistry in developing new therapeutic agents Hossan et al., 2012.

• Anti-inflammatory Properties : The synthesis of pyrimidine derivatives for evaluating their anti-inflammatory activities has been explored, as seen in the work by Amr et al. (2007). This study highlighted the potential of pyrimidine chemistry in discovering new anti-inflammatory drugs Amr et al., 2007.

Therapeutic Potential

• Anticancer Activity : Pyrimidine derivatives have been investigated for their anticancer activities. Hafez and El-Gazzar (2017) synthesized novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives, showing potent anticancer activity against several human cancer cell lines. This research underscores the importance of pyrimidine derivatives in the search for new anticancer drugs Hafez & El-Gazzar, 2017.

• Dual Inhibitor Potential : The design and synthesis of compounds acting as dual inhibitors of key enzymes have been a significant focus. For instance, Gangjee et al. (2000) designed a compound as a potent dual inhibitor of thymidylate synthase and dihydrofolate reductase, showcasing the potential of pyrimidine derivatives in multitargeted cancer therapy Gangjee et al., 2000.